1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethan-1-one

• CAS No.: 81476-90-6
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone
• InChI: InChI=1S/C10H16O4/c1-7(11)8-6-10(9(2,3)14-8)12-4-5-13-10/h8H,4-6H2,1-3H3
• InChI Key: KBFIYEXEPSEBFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CC2(C(O1)(C)C)OCCO2

Description

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone is a chemical compound known for its unique spiro structure, which includes a spirocyclic ketone and an acetal moiety.

Chemical Reactions Analysis

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The acetal moiety can undergo substitution reactions with nucleophiles under acidic or basic conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone has several scientific research applications:

Organic Synthesis: It can be used as an intermediate in the synthesis of more complex molecules.

Materials Science: The unique spiro structure makes it a candidate for the development of novel materials with specific properties.

Biological Studies: Its potential biological activity can be explored for medicinal chemistry applications.

Mechanism of Action

The mechanism of action of 1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone involves interactions with molecular targets through its functional groups. The ketone and acetal moieties can participate in various chemical interactions, influencing biological pathways and molecular targets.

Comparison with Similar Compounds

Similar compounds to 1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone include:

1,6-Dioxaspiro[4.4]nonane-2,7-dione: Known for its use in curing diglycidylether of bisphenol A.

6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione: Another spirocyclic compound with different ring sizes and functional groups